Cas no 1865096-64-5 (3-[(1-methoxy-3-methylbutan-2-yl)amino]-1λ⁶-thietane-1,1-dione)

• Product Name: 3-[(1-methoxy-3-methylbutan-2-yl)amino]-1λ⁶-thietane-1,1-dione
• CAS No: 1865096-64-5
• MF: C₉H₁₉NO₃S
• MW: 221.317061662674
• CID: 5103998
• Update Time: 2026-03-03

3-[(1-methoxy-3-methylbutan-2-yl)amino]-1λ⁶-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((1-methoxy-3-methylbutan-2-yl)amino)thietane 1,1-dioxide
• 3-[(1-methoxy-3-methylbutan-2-yl)amino]-1λ⁶-thietane-1,1-dione

• Inchi： 1S/C9H19NO3S/c1-7(2)9(4-13-3)10-8-5-14(11,12)6-8/h7-10H,4-6H2,1-3H3
• InChI Key： CZBSUCSKDQKJLW-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NC(C(C)C)COC)C1

Additional information on 3-[(1-methoxy-3-methylbutan-2-yl)amino]-1λ⁶-thietane-1,1-dione

3-[(1-Methoxy-3-Methylbutan-2-Yl)Amino]-1λ⁶-Thietane-1,1-Dione: A Comprehensive Overview

The compound 3-[(1-methoxy-3-methylbutan-2-yl)amino]-1λ⁶-thietane-1,1-dione, identified by the CAS number 1865096-64-5, is a structurally complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of thietane diones, which are known for their unique chemical properties and versatility in synthetic chemistry.

The molecular structure of this compound is characterized by a thietane ring system, which is a five-membered cyclic ether containing two oxygen atoms. The presence of the 1λ⁶ designation indicates a specific stereochemical configuration, emphasizing the importance of stereochemistry in determining the compound's properties and reactivity. The substituents on the thietane ring include a methoxy group and a methyl group, which contribute to the molecule's electronic and steric characteristics.

Recent studies have highlighted the potential of thietane diones as intermediates in the synthesis of bioactive compounds. For instance, researchers have explored their role in the development of new antibiotics and antifungal agents. The incorporation of the methoxy and methyl groups in this compound's structure suggests that it may exhibit enhanced bioavailability and stability compared to other thietane derivatives.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions and cyclization processes. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of similar compounds, offering a more efficient route for large-scale production.

The pharmacological properties of 3-[(1-methoxy-3-methylbutan-2-yl)amino]-1λ⁶-thietane-1,1-dione have been studied extensively in vitro and in vivo models. Preclinical data indicate that this compound exhibits potent antioxidant activity, making it a promising candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets. Molecular docking studies suggest that it may interact with key enzymes involved in inflammation and apoptosis pathways, providing a rationale for its potential therapeutic effects.

In conclusion, 3-[(1-methoxy-3-methylbutan-2-yl)amino]-1λ⁶-thietane-1,1-dione represents a valuable addition to the arsenal of compounds being explored for their biomedical applications. Its unique structure, combined with its promising pharmacological profile, positions it as a key player in future drug discovery efforts.